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Compound of Interest

Compound Name: C.l. Acid red 37

Cat. No.: B12370506

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Red 37, identified by the CAS number 6360-07-2, is a synthetic monoazo dye. It
belongs to the acid dye class, which are anionic dyes typically applied to nitrogenous fibers
such as wool, silk, and polyamides from an acidic dyebath. This technical guide provides a
detailed summary of the available scientific and technical information regarding C.l. Acid Red
37, with a focus on its chemical and physical properties, manufacturing, applications, and
toxicological profile. The information presented is intended to support research and
development activities.

Chemical and Physical Properties

C.l. Acid Red 37 is a red to purple powder. Its chemical structure consists of two naphthalene
subunits linked by an azo bridge. Key quantitative data are summarized in the table below.
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Property Value

CAS Number 6360-07-2

C.l. Name Acid Red 37

C.I. Number 17045

Molecular Formula C1sH14N4Na20sS2

Molecular Weight 524.44 g/mol [1]
Appearance Red to purple powder
Solubility in Water Soluble; 200 g/L at 100 °C[1]
Solubility in Ethanol Slightly soluble

Acid Red BG, Acid Red BL, Acid Fast Red B,

Synonyms . . .
Acid Red 3G, Lissamine Fast Red[1][2]

Manufacturing Process

The synthesis of C.I. Acid Red 37 involves a standard azo coupling reaction.

Experimental Protocol: Synthesis of C.l. Acid Red 37

Note: This is a generalized protocol based on the described manufacturing method. Specific
process parameters may vary.

o Diazotization: 4-Acetamido-2-aminobenzenesulfonic acid is diazotized by treating it with
sodium nitrite in an acidic medium (e.g., hydrochloric acid) at a low temperature (0-5 °C).

e Coupling: The resulting diazonium salt is then coupled with 6-Amino-4-hydroxynaphthalene-
2-sulfonic acid under acidic conditions.

 Isolation: The dye is precipitated from the reaction mixture, filtered, washed, and dried.
Diagram 1: Synthesis Workflow of C.I. Acid Red 37.

Applications
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C.l. Acid Red 37 is primarily used in the textile industry for dyeing wool, silk, and nylon. It is
also used for coloring leather, paper, and in the formulation of some industrial cleaning
products.

Histological Use

Under the synonym "Lissamine Fast Red," this dye has been noted for its use in histology.[3]
Specifically, it has been mentioned as a component of Lendrum's Picro-Mallory staining
solution for the demonstration of fibrin.

Experimental Protocol: General Acid Dye Counterstaining (Example)

Note: A specific, detailed protocol for a Lissamine Fast Red stain is not readily available. The
following is a general protocol for using an acid dye as a counterstain after a primary stain
(e.g., hematoxylin).

Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate
through a graded series of ethanol to distilled water.

e Primary Staining: Stain with a nuclear stain like Weigert's iron hematoxylin for 5-10 minutes.
e Washing: Wash in running tap water.

 Differentiation: Differentiate in acid alcohol (e.g., 1% HCI in 70% ethanol) to remove excess
stain.

e "Bluing": Place in a weak alkaline solution (e.g., Scott's tap water substitute) to turn the
hematoxylin blue/purple.

e Washing: Wash in running tap water.

» Counterstaining: Stain with a 0.5% to 1% aqueous solution of the acid dye (e.g., Lissamine
Fast Red) for 1-5 minutes.

» Washing and Dehydration: Briefly rinse, then dehydrate through graded alcohols.

e Clearing and Mounting: Clear in xylene and mount with a permanent mounting medium.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12370506?utm_src=pdf-body
https://www.stainsfile.com/dyes/lissamine-fast-red/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Degradation

Like many azo dyes, C.l. Acid Red 37 is subject to degradation through both biological and
physicochemical means.

Enzymatic Degradation

Azo reductases, enzymes produced by various microorganisms, can cleave the azo bond (-
N=N-), which is the chromophore of the dye. This is typically the initial step in the
biodegradation of azo dyes and results in the formation of aromatic amines. While a specific
study by Shah M. (2014) on the degradation of C.l. Acid Red 37 by an azo reductase from
Nocardia spp. has been cited in some literature, the full details of the degradation pathway and
the specific metabolites are not widely available.
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Diagram 2: Hypothetical Enzymatic Degradation Pathway.

Photocatalytic Degradation
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Advanced oxidation processes, such as photocatalysis using semiconductors like TiOz, can
also degrade azo dyes. This process typically involves the generation of highly reactive
hydroxyl radicals that attack the dye molecule, leading to its breakdown. Studies have shown
the feasibility of photocatalytic degradation for various acid red dyes, but a detailed pathway for
C.l. Acid Red 37 is not well-documented.

Toxicological Profile

There is a notable lack of specific toxicological data for C.I. Acid Red 37 in publicly accessible
databases and literature. General information on azo dyes indicates potential for health
concerns.

General Azo Dye Toxicology:

o Mutagenicity: Some azo dyes have been shown to be mutagenic in the Ames test,
particularly after reductive cleavage into their constituent aromatic amines.

o Carcinogenicity: Certain aromatic amines that can be formed from the breakdown of azo
dyes are known or suspected carcinogens. For example, studies on C.I. Acid Red 114, a
different azo dye, have shown it to be an animal carcinogen.

Specific Data for C.I. Acid Red 37:

o Acute Toxicity (LD50): No specific oral, dermal, or inhalation LD50 values for C.I. Acid Red
37 were found in the reviewed literature.

o Genotoxicity (Ames Test): Results from an Ames test for C.l. Acid Red 37 are not readily
available.

o Carcinogenicity: There are no specific carcinogenicity studies from major regulatory bodies
like the NTP or IARC for C.I. Acid Red 37.

Due to the lack of specific data, a definitive toxicological assessment of C.I. Acid Red 37
cannot be made. Standard precautionary measures for handling chemical dyes should be
followed.

Cellular and Molecular Effects
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No studies detailing the specific effects of C.I. Acid Red 37 on cellular signaling pathways,
gene expression, or protein profiles were identified during the literature review. Research in this
area is required to understand any potential biological activity of this compound.

Conclusion

C.l. Acid Red 37 (CAS 6360-07-2) is a well-established acid dye with primary applications in
the textile and materials industry. While its basic chemical properties and synthesis are
understood, there is a significant lack of publicly available data regarding its detailed
toxicological profile, biological effects, and the specific pathways of its degradation. For
researchers and professionals in drug development, the absence of this data means that C.I.
Acid Red 37 should be handled with the caution appropriate for a poorly characterized
chemical. Further research is needed to fill these knowledge gaps, particularly concerning its
genotoxicity, carcinogenicity, and potential interactions with biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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